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Compound of Interest

(5-Methylpyridin-2-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B598856

Technical Guide: (5-Methylpyridin-2-
yl)methanamine Hydrochloride

CAS Number: 161647-06-9

This technical guide provides a comprehensive overview of (5-Methylpyridin-2-

yl)methanamine hydrochloride, a key building block in pharmaceutical and chemical
research. It is intended for researchers, scientists, and drug development professionals.

Chemical Data and Physical Properties

(5-Methylpyridin-2-yl)methanamine hydrochloride is a pyridine derivative with the following
chemical identity:
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Property Value Source
CAS Number 161647-06-9 (1102131141
Molecular Formula C7H11CIN2 [5103]
Molecular Weight 158.63 g/mol [5]

(5-methylpyridin-2-

IUPAC Name _ _
yl)methanamine;hydrochloride
2-(Aminomethyl)-5-

Synonyms o )
methylpyridine hydrochloride

Physical Form Solid [5]

While specific experimental data on the physical properties of the hydrochloride salt are limited
in publicly available literature, data for the free base, (5-Methylpyridin-2-yl)methanamine (CAS
No. 45715-08-0), can provide some context.

Property (Free Base) Value Source
Molecular Formula C7H10N2 [6]
Molecular Weight 122.17 g/mol [6]
Physical Form Solid

Spectroscopic Data

Detailed spectroscopic data for (5-Methylpyridin-2-yl)methanamine hydrochloride is not
readily available in the reviewed literature. However, suppliers of this compound indicate the
availability of NMR, HPLC, and LC-MS data upon request.[2][7]

For the related compound, 2-amino-5-methylpyridine, extensive spectroscopic data is available
and can serve as a reference for identifying the characteristic signals of the 5-methylpyridine
core.[8][9]

Synthesis and Purification
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Synthesis

A plausible synthetic route to (5-Methylpyridin-2-yl)methanamine hydrochloride can be
inferred from general organic chemistry principles and published procedures for related
compounds. One common approach involves the reduction of 5-methylpyridine-2-carbonitrile.

Hypothetical Synthesis Workflow:
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Click to download full resolution via product page
A potential synthesis workflow for the target compound.

A patent for the synthesis of the related compound 2-amino-5-methylpyridine describes a multi-
step process starting from 3-methyl-pyridine-1-oxide, which is then converted to an ammonium
salt intermediate before hydrolysis.[10] While not a direct synthesis of the target compound,
this demonstrates a potential strategy for functionalizing the pyridine ring.
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Purification

Purification of the final hydrochloride salt is typically achieved through recrystallization. The
choice of solvent for recrystallization depends on the solubility of the compound and impurities.
Common solvents for recrystallizing amine hydrochlorides include ethanol, methanol, or
mixtures of these with ethers like diethyl ether to induce precipitation.

Applications in Drug Discovery and Medicinal
Chemistry

Pyridine derivatives are a cornerstone of medicinal chemistry, appearing in a vast array of
approved drugs and clinical candidates.[11] The (5-methylpyridin-2-yl) methanamine moiety
serves as a versatile scaffold for the synthesis of more complex molecules with potential
biological activity.[12][13]

While specific biological targets for (5-Methylpyridin-2-yl)methanamine hydrochloride are
not extensively documented, its structural motifs are present in compounds investigated for
various therapeutic areas. The aminomethylpyridine core can act as a key pharmacophore,
interacting with biological targets through hydrogen bonding and electrostatic interactions.

Derivatives of similar aminopyridines have been explored for their potential as:

» Kinase inhibitors: The pyridine ring can serve as a scaffold for designing inhibitors that target
the ATP-binding site of various kinases.

» CNS-active agents: The ability of the pyridine nitrogen to engage in hydrogen bonding
makes it a valuable feature in ligands for receptors and enzymes in the central nervous
system.

» Antibacterial agents: The pyridine core is found in numerous antibacterial compounds.

Logical Relationship in Drug Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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